N,N-Bis-(2-hydroxy-ethyl)-4-methoxy-benzenesulfonamide

• Molecular Formula: C11H17NO5S
• Molecular Weight: 275.32 g/mol
• IUPAC Name: N,N-bis(2-hydroxyethyl)-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C11H17NO5S/c1-17-10-2-4-11(5-3-10)18(15,16)12(6-8-13)7-9-14/h2-5,13-14H,6-9H2,1H3
• InChI Key: BCZMMJWSKSSQEQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(CCO)CCO

Description

N,N-Bis-(2-hydroxy-ethyl)-4-methoxy-benzenesulfonamide is a useful research compound. Its molecular formula is C11H17NO5S and its molecular weight is 275.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Diethanolamine (8.40 g, 80 mmol, 1.50 equiv) was dissolved in CH2Cl2 (30 mL) and pyridine (5.1 mL, 63.6 mmol, 1.2 equiv). A solution of 4-methoxybenzenesulfonyl chloride (10.9 g, 53 mmol, 1.0 equiv) n CH2Cl2 (30 mL) was added quickly and the resulting mixture was stirred at rt overnight, then poured into H2O and extracted with EtOAc. The organic layers were washed with 1M HCl and brine, dried (MgSO4), filtered, and the filtrate was concentrated to give an oil which was purified by column chromatography (95/5 CH2Cl2/MeOH) to give 12 g (83%) of the sulfonamide as an oil which crystallized on standing: 1H NMR (500 MHz) 7.75 (d, J=8.8, 2H, HAr); 6.99 (d, J=8.8, 2H, HAr); 3.87 (a, 3H, H3CO); 3.86 (t, J=4.9, 4 H, H2C(1′); 3.42 (br s, 2H, OH); 3.26 (t, J=4.9, 4H, H2C(2′)). 13C NMR (100 MHz) 163.05; 129.85; 129.37; 114.37; 62.25; 55.61; 52.90.

Synthesis routes and methods II

Procedure details